Owing to the lightweight, flexibility, and molecular diversity, organic photothermal materials are considered promising solar absorbent materials for water-evaporating purification. Herein, we utilize the blend of two organic conjugated photothermal materials, PM6 and Y6, with broadband solar absorption from 350 to 1000 nm and high-efficiency photothermal properties to fabricate a Janus water evaporator on cellulose paper. Similar to the asymmetric wetting behavior on the lotus leaf, the evaporator shows efficient water adhesion on the bottom surface and water repellency on the top surface for a desirable self-floating capability and salt resistance. With a mass of only 0.5 mg per 3.14 cm2, the PM6:Y6 blend-based water evaporator achieves 88.9% of solar thermal conversion efficiency (η) and 1.52 kg m−2 h−1 of solar water evaporation rate (m) under 1.0 kW m−2 solar irradiation. These properties are almost the best performance among purely organic water evaporators especially with such a premise of material saving. The concentrations of primary ions are significantly decreased by 4–6 orders after desalination, accompanied by excellent performance for wastewater treatment. This evaporator realizes a m of 1.21 kg m−2 h−1, a η of 75.7%, and a voltage of 61 mV under one sun irradiation by assembling with a thermoelectric equipment. This study demonstrates that the blending of PM6 and Y6 achieves photothermal synergism, which improves the photothermal property and water evaporation rate, providing a valuable prospect for their application in water purification and thermoelectric power generation.

To achieve next-generation lithium metal batteries (LMBs) with desirable specific energy and reliability, the electrolyte shown simultaneously high reductive stability toward lithium metal anode and oxidative stability toward high-voltage cathode is of great importance. Here, we report for the first time that high-concentration lithium bis(fluorosulfonyl)imide (LiFSI) initiates ring-opening polymerization of 1,3-dioxolane in presence of ethylene carbonate and ethylmethyl carbonate to produce in-situ a novel polymeric concentrated quasi-solid electrolyte (poly-CQSE). The unique poly-CQSE with 10 M LiFSI forms a mixed-lithiophobic-conductive LiF-Li3N solid electrolyte interphase on lithium metal anode, and a F-rich conformal cathode electrolyte interphase on LiNi0.5Co0.2Mn0.3O2 (NCM523) cathode simultaneously. As a result, the poly-CQSE not only enables stable Li plating/stripping of metallic Li anode at a sound Coulombic efficiency of 95.3% without dendrite growth, but also enables a stable cycling of the Li||NCM523 quasi-solid-state LMB at a capacity retention of 94% over 100 cycles.

Despite high-efficiency and low production cost, material toxicity of lead-containing metal halide perovskite solar cells (PSCs) has been considered a major challenge towards its practical commercialization and widespread applications. With forefront efforts to develop alternative Pb-free compositions, there have been increasing research efforts in recent years to mitigate the toxicity of Pb in PSCs. Herein, we review the key technologies for mitigating the toxicity of Pb in PSCs. First, we reviewed the status of Pb-free PSC research, followed by an exploration of strategies for immobilizing and recycling Pb in Pb-based PSCs. Finally, the perspectives for future development are discussed. Realistically, the complete elimination of Pb from commercially competitive PSCs might require a considerable amount of time and resources. Thus, strategies for risk management of available Pb-based PSCs are essential for commercialization of sustainable and environmentally viable PSCs.

Defects in CH3NH3PbI3 perovskites, oxygen species in the air, and local charges play a significant role in the long-term stability of perovskites. However, the interplay of these factors are complex and their role in the degradation of perovskites at the atomistic level is not well understood. By using density functional theory calculations and chemical bonding analysis, we study the effect of oxygen and local charges on the degradation of perovskites. We find that the easier formation of I vacancies upon oxygen and the accelerated degradation of CH3NH3PbI3 by excess electrons via the formation of peroxide species. The creation of peroxide disintegrates the lattice of perovskites on the surfaces and possibly induces a cascade of degradation reactions that eventually destruct the perovskite lattices. We further demonstrate that the addition of holes are beneficial to prevent the formation of the peroxide, therefore can potentially improve the stability of the perovskites.

Eco-friendly triboelectric nanogenerator (eco-TENG) is considered as a next-generation renewable kinetic energy-harvesting technology, especially for its potential use as a power supply unit for self-powered electronics. For eco-TENGs, nature-derived biomaterials, which are non-toxic to human and environment, highly biocompatible, and abundant in nature, are used for tribopositive or tribonegative materials, or both. Here, recent progress in nature-derived biomaterials exploited for eco-TENGs and their energy-harvesting performances are reviewed, focusing on refined, hybridized, post-treated, or not. Since biomaterials that exist in nature have evolved over hundreds of years to hundreds of thousands of years, their diversity, novelty in physicochemical structure, and high safety to nature hold enormous potential as carbon-neutral energy materials. Furthermore, scalability and cost-effectiveness of their fabrication methods make them promising as industrially viable eco-materials.

Platinum diselenide (PtSe2) has shown great potential as a candidate two-dimensional (2D) material for broadband photodetectors and electrocatalysts because of its unique properties compared to conventional 2D transition metal dichalcogenides. Synthesis of 2D PtSe2 with controlled layer number is critical for engineering the electronic behavior to be semiconducting or semimetallic for targeted applications. Electrochemical exfoliation has been investigated as a promising approach for mass-producing in a cost-effective manner, but obtaining high-quality films with control over electronic properties remains difficult. Here, we demonstrate wafer-scale 2D PtSe2 films with pre-determined electronic types based on a facile solution-based strategy. Semiconducting or semimetallic PtSe2 nanosheets with large lateral sizes are produced via electrochemically driven molecular intercalation, followed by centrifugation-based thickness sorting. Finally, gate-tunable broadband visible and near-infrared photodetector arrays are realized based on semiconducting PtSe2 nanosheet films, while semimetallic films are used to create catalytic electrodes for overall water splitting with long-term stability.

In this work, an “upright” cellulose layered template, which can be precisely controlled by the fiber orientation and thickness of anisotropic cellulose film, was first developed to prepare vertically aligned Li7La3Zr2O12 (LLZO) ceramic membrane with low tortuosity and uniform porosity. The flexible composite solid-state electrolytes (CSEs) were synthesized by incorporating poly(ethylene oxide) (PEO) polymer into LLZO architecture, and exhibited distinguished mechanical strength, elevated ionic conductivity (2.1 × 10−4 S cm−1) and excellent interface compatibility with lithium anodes. The assembled LiFePO4/lithium full cells assembled with as-obtained CSEs can reach large discharge capacities of 172.3 mAh g−1 with coulombic efficiencies of above 99% and capacity retention of 93.1% even after 200 cycles. These results clearly demonstrate that the sophisticated design of vertical aligned cellulose layered template with fine-scale size and exquisite architecture is a promising and practical approach in fabricating flexible LLZO@PEO-LiTFSI CSEs with high-safety and high-performance.

Rechargeable zinc-air batteries (ZABs) are cost-effective energy storage devices and display high-energy density. To realize high round-trip energy efficiency, it is critical to develop durable bi-functional air electrodes, presenting high catalytic activity towards oxygen evolution/reduction reactions together. Herein, we report a nanocomposite based on ternary CoNiFe-layered double hydroxides (LDH) and cobalt coordinated and N-doped porous carbon (Co-N-C) network, obtained by the in-situ growth of LDH over the surface of ZIF-67-derived 3D porous network. Co-N-C network contributes to the oxygen reduction reaction activity, while CoNiFe-LDH imparts to the oxygen evolution reaction activity. The rich active sites and enhanced electronic and mass transport properties stemmed from their unique architecture, culminated into outstanding bi-functional catalytic activity towards oxygen evolution/reduction in alkaline media. In ZABs, it displays a high peak power density of 228 mW cm−2 and a low voltage gap of 0.77 V over an ultra-long lifespan of 950 h.

Sodium-ion battery (SIB) is considered as a revolutionary technology toward large-scale energy storage applications. Developing cost-effective cathode material as well as economical synthesis procedure is a key challenge for its commercialization. Herein, we develop a facile and economic strategy to simultaneously remove rust from the surface of carbon steel and achieve porous and hollow spherical Na4Fe3(PO4)2P2O7/C (HS-NFPP/C). Benefiting from the desirable structure that fastens the electronic/ionic transportation and effectively accommodates the volume expansion/contraction during discharge/charge process, the as-prepared cathode exhibits outstanding rate capability and ultralong cycle life. An extraordinarily high-power density of 32.3 kW kg−1 with an ultrahigh capacity retention of 89.7% after 10 000 cycles are achieved. More significantly, the 3 Ah HC||HS-NFPP/C full battery manifests impressive cycling stability. Therefore, this work provides an economical and sustainable approach for the massive production of high-performance Na4Fe3(PO4)2P2O7 cathode, which can be potentially commercialized toward SIB applications.

Nowadays, LiCoO2 has dominated the cathode technology of lithium-ion batteries (LIBs) for 3C digital devices, but the sluggish electrochemical kinetics and severe structure destruction limit its further application under extreme temperatures. Herein, we design a synergetic strategy including La, Mg co-doping and LiAlO2@Al2O3 surface coating. Typically, the La3+ increases the interlayer distance and significantly enhances the ionic conductivity, the Mg2+ improves electronic conductivity, and the LiAlO2@Al2O3 coating layer improves the interfacial charge transfer and suppresses the polarization. The co-modified LiCoO2 (CM-LCO) shows excellent temperature adaptability with remarkable electrochemical performance in a wide temperature range (−40–70°C). Remarkably, the CM-LCO also exhibits excellent cycle stability and high-rate performance at extreme temperatures. The synergistic effects of this co-modification strategy are demonstrated by investigating the electrochemical reaction kinetics and structure evolution of CM-LCO. This work proposes a promising strategy for the application of the high-voltage LCO in a wide temperature range.